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Compound of Interest

Compound Name: 2-Propylvaleric acid allyl ester

CAS No.: 22632-62-8

Cat. No.: B15482408

Get Quote

Executive Summary
2-Propylvaleric acid allyl ester, commonly known as Allyl Valproate, is the allyl ester

derivative of the widely used antiepileptic drug, Valproic Acid (VPA). While Valproic Acid is a

staple in neurology for treating epilepsy and bipolar disorder, its allyl ester serves a distinct role

in medicinal chemistry and polymer science.

This compound is primarily utilized as a monomer for synthesizing polymeric prodrugs. By

polymerizing the allyl group, researchers create macromolecular delivery systems that slowly

release the active valproic acid moiety via hydrolysis, improving pharmacokinetics and reducing

hepatotoxicity. It also serves as a critical analytical standard for gas chromatography (GC)

analysis of valproate metabolites.
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Parameter Technical Detail

Chemical Name 2-Propylvaleric acid allyl ester

Common Synonyms
Allyl valproate; Allyl 2-propylpentanoate;

Pentanoic acid, 2-propyl-, 2-propenyl ester

CAS Number 22632-62-8

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol

SMILES CCCC(CCC)C(=O)OCC=C

InChI Key JEBGJQHVDDOHIZ-UHFFFAOYSA-N

PubChem CID 211195

Synthesis & Production Protocols
The synthesis of allyl valproate is typically achieved via Fischer Esterification or Steglich

Esterification. The direct esterification of valproic acid with allyl alcohol is the most scalable

industrial route, often catalyzed by sulfuric acid or p-toluenesulfonic acid (pTSA).

Protocol: Acid-Catalyzed Esterification
Objective: Synthesize allyl valproate with >95% purity for polymerization applications.

Reagents:

Valproic Acid (1.0 eq)

Allyl Alcohol (3.0 eq) – Excess drives equilibrium

p-Toluenesulfonic Acid (pTSA) (0.05 eq)

Solvent: Toluene or Benzene (for azeotropic water removal)

Workflow:
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Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

Charging: Add Valproic Acid, Allyl Alcohol, and pTSA into the solvent.

Reflux: Heat to reflux (approx. 110°C for toluene). Monitor water collection in the Dean-Stark

trap.

Completion: Reaction is complete when water evolution ceases (typically 4–6 hours).

Workup:

Cool to room temperature.

Wash organic layer with sat. NaHCO₃ (to remove unreacted acid).

Wash with Brine, dry over MgSO₄.

Purification: Vacuum distillation. Allyl valproate is a volatile liquid; care must be taken to

prevent polymerization during distillation (add inhibitor like hydroquinone if necessary).

Synthesis Pathway Diagram

Figure 1: Acid-Catalyzed Fischer Esterification Pathway
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Figure 1: Acid-Catalyzed Fischer Esterification Pathway.

Physicochemical Properties
Unlike its parent acid, allyl valproate is a neutral ester. It lacks the hydrogen-bonding capacity

of the carboxylic acid, leading to increased volatility and lipophilicity.
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Property Value / Description Notes

Physical State Colorless to pale yellow liquid Oily consistency

Boiling Point ~190–195°C (Predicted)

Lower than VPA (220°C) due

to lack of H-bonding

dimerization.

Density ~0.89 g/cm³ Less dense than water.

Solubility
Insoluble in water; Soluble in

DCM, Ethanol, Ether
Highly lipophilic (LogP ~3.6).

Refractive Index ~1.430 Typical for aliphatic esters.

Stability Sensitive to radical initiators
Polymerizes upon exposure to

light/heat without inhibitors.

Applications in Drug Development
Polymeric Prodrugs
The primary utility of allyl valproate lies in its allyl group, which serves as a handle for radical

polymerization.

Mechanism: Allyl valproate is copolymerized (e.g., with acrylic acid or acrylamide) to form a

polymer backbone.

Therapeutic Benefit: The ester linkage acts as a "chemical timer." Once administered,

physiological esterases hydrolyze the ester bond, releasing free Valproic Acid at a controlled

rate. This blunts the "peak-and-trough" plasma concentration profile associated with oral VPA

dosing, potentially reducing side effects like hepatotoxicity.

Analytical Standard
Allyl valproate is used as a reference standard in Gas Chromatography-Mass Spectrometry

(GC-MS) assays.

Usage: It serves as an internal standard or a retention index marker when analyzing

biological samples for valproate metabolites. Its distinct retention time and fragmentation
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pattern allow for precise quantification.

Prodrug Activation Mechanism

Figure 2: Metabolic Activation of Polymeric Allyl Valproate Prodrugs
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Figure 2: Metabolic Activation of Polymeric Allyl Valproate Prodrugs.

Safety & Handling
Hazard Class: Irritant / Potential Reproductive Toxin. Since allyl valproate hydrolyzes to

valproic acid in vivo, it carries similar teratogenic risks (neural tube defects).

Handling: Use in a fume hood. Avoid inhalation.

Storage: Store at 2–8°C. Critical: Must be stored away from light and radical initiators

(peroxides) to prevent spontaneous polymerization.

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat are

mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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